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Compound of Interest

Compound Name:
3-Bromo-7-(4-

bromobenzoyl)indole

Cat. No.: B12724446 Get Quote

Preliminary Technical Profile: 3-Bromo-7-(4-
bromobenzoyl)indole
Disclaimer: This document summarizes the currently available public information on 3-Bromo-
7-(4-bromobenzoyl)indole. A comprehensive technical guide or whitepaper cannot be

generated at this time due to the significant lack of published experimental data regarding its

detailed physicochemical properties, spectroscopic analysis, specific synthesis protocols, and

biological activity. This profile is intended for informational purposes for researchers, scientists,

and drug development professionals.

Core Physical and Chemical Properties
Publicly available data on the specific quantitative physical properties of 3-Bromo-7-(4-
bromobenzoyl)indole is scarce. The information is primarily limited to basic chemical

identifiers.
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Property Value Source

CAS Number 1279501-08-4 [1][2][3]

Molecular Formula C₁₅H₉Br₂NO [1]

Molecular Weight 379.05 g/mol [2]

IUPAC Name
(3-Bromo-1H-indol-7-yl)(4-

bromophenyl)methanone
[3]

Synonyms
Indole, 3-Bromo-7-(4-

bromobenzoyl)-
[3]

Physical Form Neat (solid) [1]

Storage Temperature 2-8°C (Refrigerator) [2]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

Melting Point (Analog)
162-164°C (for 7-(4-

Bromobenzoyl)indole)
[4]

Note: The melting point of the non-brominated analog, 7-(4-Bromobenzoyl)indole (CAS 91714-

50-0), is provided for comparative reference.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry, IR) for 3-
Bromo-7-(4-bromobenzoyl)indole are not available in the reviewed public sources.

Characterization data would be supplied by commercial vendors upon purchase.[5]

Synthesis and Reactivity
No specific, detailed experimental protocol for the synthesis of 3-Bromo-7-(4-
bromobenzoyl)indole has been published in the searched literature. However, a plausible
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synthetic route can be proposed based on established indole chemistry. The synthesis would

likely proceed in two key steps:

Friedel-Crafts Acylation: Acylation of an indole precursor at the C7 position with 4-

bromobenzoyl chloride. This reaction typically requires a Lewis acid catalyst.

Regioselective Bromination: Subsequent bromination of the resulting 7-(4-

bromobenzoyl)indole intermediate at the C3 position of the indole ring, which is the most

nucleophilic position. N-Bromosuccinimide (NBS) is a common reagent for this

transformation.

Below is a conceptual workflow for this proposed synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12724446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Friedel-Crafts Acylation

Step 2: Electrophilic Bromination

Indole

4-Bromobenzoyl Chloride
+ Lewis Acid (e.g., AlCl₃)

7-(4-Bromobenzoyl)indole

 Toluene, Heat

N-Bromosuccinimide (NBS)

3-Bromo-7-(4-bromobenzoyl)indole

 Solvent (e.g., DMF or CCl₄)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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